Cas no 1806304-73-3 (3,6-Dibromo-2-(difluoromethoxy)mandelic acid)

• Product Name: 3,6-Dibromo-2-(difluoromethoxy)mandelic acid
• CAS No: 1806304-73-3
• MF: C₉H₆Br₂F₂O₄
• MW: 375.946348667145
• CID: 4942387
• Update Time: 2025-06-30

3,6-Dibromo-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C9H6Br2F2O4/c10-3-1-2-4(11)7(17-9(12)13)5(3)6(14)8(15)16/h1-2,6,9,14H,(H,15,16)
• InChI Key： CMUOGAUJWJPCCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C(=O)O)O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Additional information on 3,6-Dibromo-2-(difluoromethoxy)mandelic acid

3,6-Dibromo-2-(difluoromethoxy)mandelic Acid: A Comprehensive Overview

3,6-Dibromo-2-(difluoromethoxy)mandelic acid, also known by its CAS number 1806304-73-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and environmental chemistry. This compound is a derivative of mandelic acid, which itself is a naturally occurring alpha-hydroxy acid derived from amygdalin. The introduction of bromine and difluoromethoxy groups into the structure of mandelic acid imparts unique chemical properties that make it a valuable compound for various applications.

The synthesis of 3,6-dibromo-2-(difluoromethoxy)mandelic acid involves a series of carefully controlled chemical reactions. Researchers have employed methodologies such as electrophilic substitution, nucleophilic aromatic substitution, and coupling reactions to achieve the desired product. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis pathways for this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the product.

The physical and chemical properties of 1806304-73-3 are well-documented. It exists as a crystalline solid with a melting point of approximately 155°C and a solubility profile that makes it suitable for various solvents commonly used in organic chemistry. The compound exhibits strong UV absorption characteristics, which have been exploited in photovoltaic applications. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the optical properties of materials used in optoelectronics.

In terms of biological activity, 3,6-dibromo-2-(difluoromethoxy)mandelic acid has shown promise as an anti-inflammatory agent. Preclinical trials have indicated that it possesses potent inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation pathways. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent. Collaborative research efforts between academic institutions and pharmaceutical companies are currently underway to explore these therapeutic applications further.

The environmental impact of 1806304-73-3 has also been a topic of interest. Studies conducted under controlled conditions suggest that the compound undergoes biodegradation at a rate comparable to other organic compounds in its class. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory bodies are actively evaluating the need for stricter guidelines to manage the disposal and use of this compound.

In conclusion, 3,6-dibromo-2-(difluoromethoxy)mandelic acid (CAS No: 1806304-73-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers seeking innovative solutions in pharmacology, materials science, and environmental management. As ongoing research continues to uncover new insights into its potential uses and impacts, this compound is poised to play an increasingly significant role in advancing modern science.